![molecular formula C24H25ClN6O4 B2835017 2-[2-(isopropylamino)-2-oxoethyl]-N-(4-methylbenzyl)-3-oxo-2,3-dihydro[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide CAS No. 1112308-39-0](/img/structure/B2835017.png)
2-[2-(isopropylamino)-2-oxoethyl]-N-(4-methylbenzyl)-3-oxo-2,3-dihydro[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
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Description
The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyridine class . Compounds in this class have been studied for various applications, including as potential anticancer agents and as components in energetic materials .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For example, a one-pot approach has been developed that is based on a KI-catalyzed oxidative cyclization of α-keto acids and 2-hydrazinopyridines . Another method involves the use of a fused-triazole backbone with two C-amino groups as substituents .Scientific Research Applications
Synthesis and Evaluation of Heterocyclic Compounds
The research in this area focuses on synthesizing novel heterocyclic compounds, such as pyrazolopyrimidines, triazolopyrimidines, and their derivatives, due to their potential biological activities. These studies explore various chemical reactions to create compounds with potential antibacterial, antifungal, antitumor, and antimicrobial properties. For example:
Antibacterial and Antifungal Activities : Studies have synthesized new derivatives of triazolopyrimidines and evaluated their biological activities against a range of microorganisms. These compounds have shown significant antibacterial and antifungal effects, indicating their potential as lead compounds for developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Antitumor Activities : Some compounds derived from the synthesis efforts have been evaluated for their cytotoxic effects against cancer cell lines, showing promising results comparable to known anticancer agents. This highlights the potential of these compounds in antitumor therapy (Riyadh, 2011).
Methodologies for Synthesis : Research has also focused on developing new methodologies for synthesizing these heterocyclic compounds, offering more efficient, cost-effective, and versatile approaches to obtaining these potentially biologically active molecules (Vilapara, Butani, Gami, Khunt, & Naliapara, 2015).
Properties
IUPAC Name |
3-[2-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-propan-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN6O4/c1-15(2)27-20(32)11-12-29-22(34)18-5-3-4-6-19(18)31-23(29)28-30(24(31)35)14-21(33)26-13-16-7-9-17(25)10-8-16/h3-10,15H,11-14H2,1-2H3,(H,26,33)(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGZEWAQEIAPTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN(C3=O)CC(=O)NCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25ClN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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